In the recent years, many studies have been conducted to improve the properties of hybrid silane films, obtained by the sol-gel route, modified with corrosion inhibitors to improve the anti-corrosion properties. The inhibitors obtained from nature (green inhibitors) replace synthetic inhibitors and even rare earth elements (harmful to the environment). Within this approach, this work aims to evaluate the corrosion resistance of the modified TEOS/GPTMS (Tetraethyl orthosilicate/3-Glycidoxypropyltrimethoxysilane) hybrid film with the mixture of the garlic peel and cocoa shell powders as a pre-treatment of SAE (Society of Automotive Engineers) 1008 carbon steel, in which were added different proportions (1:1, 1:2, 2:1) of these mixtures powders, the best mixture ratio was Garlic 1:2 Cocoa. Corrosion resistance was evaluated using electrochemical techniques such as open circuit potential, electrochemical impedance spectroscopy, linear polarization resistance and Tafel polarization curves, in 0.1 mol L−1 NaCl solution. In addition to the scanning vibrating electrode technique, in 0.01 mol L−1 NaCl solution. Film morphology and elements analyses were evaluated by scanning electron microscopy with energy-dispersive spectroscopy. The chemical characterization of the film was obtained by Fourier transform infrared spectroscopy. Physical properties were analyzed by the techniques of contact angle, roughness profile and dry layer thickness. The results of the different techniques indicate that the film modified with the mixture of natural inhibitors has improved anti-corrosive properties compared to the film without natural green inhibitors.Graphical Abstract

Third order optical nonlinearity and multiferroicity of perovskite ZrFeO3 nanocrystalline thin films are investigated in this work. Rietveld refinement of XRD pattern of ZrFeO3 nanoparticles synthesized by sol-gel method confirmed the monoclinic structure with space group P2m. Thin films of ZrFeO3 nanoparticles were deposited on glass substrates by thermal evaporation method. Open aperture Z-scan technique with CW diode laser of 520 nm wavelength was used to investigate the nonlinear absorption coefficient (β) and imaginary part of third order nonlinear optical susceptibility (Im χ(3)) at 30 mW, 40 mW and 50 mW input laser powers. At each input power, ZrFeO3 thin film exhibits reverse saturation absorption (RSA) behavior with nonlinear absorption coefficient (β) of the order of 3.22 × 10−4 cm/W, which is found to decrease with an increase in power.ZrFeO3 thin film exhibited multiferroic properties with Mr = 0.0042 emu/g Hc = 0.326 kOe, Pr = 0.667 µC/cm2and Ec = 1.145 kV/cm. The results imply that ZrFeO3 films can be considered as a promising perovskite nanomaterial for future applications in multiferroic and nonlinear optical devices.Graphical Abstract

In this study, we investigate the third-order nonlinear optical properties of phenol red (PR) solutions and their hybrid composites, analyzing a PR solution with a pH of 7.56, a zwitterionic PR solution (PRz) with a pH of 1.52, and a PR-doped PVA/silica (PR-PS) hybrid composite made using an acid-catalysed sol-gel method and drop-casting technique. The PR-PS thin film exhibits a smooth and homogeneous surface, with a root mean square roughness (RMS) of 0.816 nm and an average roughness, Ra of 0.648 nm. FESEM was employed to analyze the surface morphology and thickness of the thin film, which was found to be approximately 80 µm. UV-vis analysis demonstrates that PR in the matrix is in its zwitterionic form, with absorption peaks at 450 nm and 515 nm. The PVA/silica hybrid matrix exhibits an enhancement in third-order nonlinear susceptibility, χ(3) by 83.94%. Moreover, our finding also indicates that the PR-PS hybrid composite’s β being being 79.09% and 99.37% larger than that of the PR and PRz samples, respectively. These results suggest that the PR-PS thin film is a promising material for photonic applications, such as nonlinear optical switching devices and optical limiting applications, due to its enhanced nonlinear optical properties.Graphical Abstract

Dielectric capacitors have been widely studied for energy storage applications in pulsed power electronic and electrical systems due to their fast charge/discharge rate and high power density. In this work, the lead-free ferroelectric BaZr0.2Ti0.8O3–0.02 MnO2 (BZT-0.02 Mn) thin films are prepared by a sol–gel method on Pt(111)/Ti/SiO2/Si(100) substrates. The crystal structure, surface morphology, ferroelectric properties, leakage behavior, energy storage properties and stability of the films are systematically investigated. The BZT-0.02 Mn thin films exhibit relatively high recoverable energy storage density of 32.3 J/cm3 and energy storage efficiency of 62% at 3700 kV/cm. In addition, the frequency-insensitive stability from 0.1 kHz to 10 kHz, long-term fatigue resistance up to 107 switching cycles and high temperature stability in a range of 20 °C to 120 °C are also achieved. The results show that the BZT-0.02 Mn thin film is a promising lead-free dielectrics for application in energy storage.Graphical Abstract

In this study, optimization of the synthesis process parameters of sol-gel method using orthogonal experiment was first applied for CuFe1.2Al0.8O4 catalysts in methanol steam reforming (MSR). OA9 (44) orthogonal experiments were applied to optimize the synthesis process parameters by sol-gel method, including precursor copper source complexing agent, calcination temperature, and calcination time. The MSR performance was selected as the objective function. Results show that copper source has the greatest impact among the four factors on the catalytic performance. The catalytic performance of the catalyst synthesized by using copper hydroxide as the precursor copper source was much better than the other copper sources. For the other three factors, the order of important factors is: calcination time > complexing agent > calcination temperature. According to the results of range analysis, the optimal synthesis process parameters for CuFe1.2Al0.8O4 with best MSR performance are as follows: the precursor copper source is copper hydroxide, the calcination time is 2 h, the complexing agent is ethanol and ethylene glycol, and the calcination temperature is 700 °C. The hydrogen production is 0.077 mol/min/goat, the methanol conversion rate can reach >95%, and the hydrogen selectivity can reach 99%. CuFe1.2Al0.8O4 spinel oxide catalyst which synthesized in this study has excellent catalytic performance for hydrogen production in MSR. Its low CO selectivity makes it a potential catalyst for producing high-purity hydrogen.Graphical Abstract

Both transition-metal oxide and carbon-based nanocomposites play important roles in the electrochemical properties. The rational design of carbon-based transition-metal oxides could accelerate the electrochemical double layer and Faradaic redox reaction kinetics, which increases the electroactive sites in the supercapacitor applications. Here, we synthesized SnO2/MWCNT nanocomposite through a simple hydrothermal method and used it as electrode material for energy storage applications. The physiochemical characterization was tested by using various techniques such as XRD, FT-IR, FE-SEM, and TEM. The SnO2/MWCNT electrode material delivered a maximum specific capacitance of 255 F/g at 2 A/g and 93% of capacitance retention after 1000 GCD cycles at 10 A g−1 in an alkaline medium.Graphical Abstract

Polyimide films with low dielectric properties and high thermal stability have been widely used in advanced integrate circuit industry. Herein, this article briefly summarized the recent achievements in reducing the dielectric properties of polyimide films via a variety of methods or strategies, and the mechanical properties, thermal stability or optical properties were also summarized. Achieving the synergy of low dielectric properties, high thermal stability and superior mechanical properties is the research directions and priories of future development for polyimide films.Graphical Abstract

Monodispersed hollow periodic mesoporous organosilica nanoparticles (HPMO-NPs) with a controlled core cavity and a periodic mesoporous organosilica (PMO) shell are successfully synthesized using a dual templating approach. The PMO shell synthesized by the sol–gel route exhibits a hybrid organic-inorganic framework based on phenylene bridges. The HPMO spherical nanoparticles with a diameter above 500 nm were characterized using a multiscale approach through TEM, BET, SAXS, and FT-IR. They are shown to offer an open periodic mesoporosity, a hollow cavity with a size tailored by the diameter of the core template, and finally, a high surface area (833 m2 · g−1). In addition, we demonstrate that, through the same approach, the size of these hollow spherical nanoparticles can be tuned. Indeed, sub-50-nm hollow nanoparticles with mesoporous shells have also been obtained. The differences observed in the textural properties of these two sizes of hollow mesoporous nano-objects are discussed.Graphical Abstract

The introduction of hexavalent chromium Cr(VI) through water sources can cause serious damage to humans and other organisms. Hence, the removal of toxic Cr(VI) ions from the water environment is of great importance in the field of wastewater treatment. In this study, the Cr(VI) removal was performed through the photoreduction technique. Because of its tunable optical band gap, tungsten oxide (WO3), which can be driven by the visible light, was selected as the photocatalyst. To enhance the effective separation of the photoinduced charge carriers, WO3 was coupled with a magnetic semiconductor, copper ferrite (CuFe2O4). A co-precipitation technique was used to synthesize WO3 in nanoparticle form and the as-prepared WO3 nanoparticles were used to prepare WO3/CuFe2O4 composites through an auto-combustion sol-gel technique. When WO3 was coupled with CuFe2O4, the Cr(VI) photoreduction efficiency was enhanced from 23.9% to 60.0% within 120 min of visible light irradiation. The Cr(VI) photoreduction performance of the WO3/CuFe2O4 composite was studied under various conditions also. Within this scope, the initial pH, ion concentration and photocatalyst concentration of the Cr(VI) solution was investigated. The effect of competing substances in a real wastewater sample on the Cr(VI) photoreduction activity was also studied. To understand the Cr(VI) photoreduction mechanism, electron-hole scavengers were used. Based on the trapping experiment, photoinduced electrons of both semiconductors contributed as the main active species in the Cr(VI) photoreduction process. According to reusability experiment, the Cr(VI) removal rate of the composite sample reduced from 60.0% to 47.2% after four consecutive photoreduction cycles.Graphical Abstract

Ba0.7Sr0.3TiO3 added with 1 mol% B3+ and x mol% Mn2+ (BSTBM) ceramics were synthesized using citrate combustion technique. An enhanced electrocaloric effect has been reported in BSTBM ceramic. The addition of B3+ and Mn2+ ions lowers the sintering temperature of BSTBM ceramics to 1200 °C. The ceramic sample with x = 0.5 exhibits homogeneous grain size, low dielectric loss and large polarization. More importantly, the ceramic sample with x = 0.5 shows the excellent electrocaloric properties (adiabatic temperature change, ΔT = 0.86 K, and electrocaloric responsivity, ΔT/ΔE = 0.43 K m MV−1) under electric field of 20 kV/cm and room temperature. Moreover, a high ΔT of 3.08 K and ΔT/ΔE of 0.31 K m MV−1 are obtained under electric field of 100 kV/cm near room temperature for this composition.Graphical Abstract